Cas no 161775-67-3 (Phenol, 2,6-bis[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-4-methyl-)

• Product Name: Phenol, 2,6-bis[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-4-methyl-
• CAS No: 161775-67-3
• MF: C₂₉H₃₆O₃
• MW: 432.594348907471
• CID: 2780455
• PubChem ID: 11826186
• Update Time: 2025-04-21

Phenol, 2,6-bis[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 161775-67-3
• DTXSID10473923
• Phenol, 2,6-bis[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-4-methyl-

• Inchi： 1S/C29H36O3/c1-18-12-21(14-19-16-23(28(2,3)4)8-10-25(19)30)27(32)22(13-18)15-20-17-24(29(5,6)7)9-11-26(20)31/h8-13,16-17,30-32H,14-15H2,1-7H3
• InChI Key： OVWMTNNMNKKBBD-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1CC1=C(C=CC(=C1)C(C)(C)C)O)CC1=C(C=CC(=C1)C(C)(C)C)O

Computed Properties

• Exact Mass: 432.26644501g/mol
• Monoisotopic Mass: 432.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids